t-Butyl 4-[(Z)-(cyanoimino)(methylthio)methyl]piperazine-1-carboxylate

• IUPAC Name: tert-butyl 4-(N-cyano-C-methylsulfanylcarbonimidoyl)piperazine-1-carboxylate
• InChI: InChI=1S/C12H20N4O2S/c1-12(2,3)18-11(17)16-7-5-15(6-8-16)10(19-4)14-9-13/h5-8H2,1-4H3
• InChI Key: DSHDBKMTSSTCCI-UHFFFAOYSA-N
• Canonical SMILES: CC(C)(C)OC(=O)N1CCN(CC1)C(=NC#N)SC
• Molecular Formula: C12H20N4O2S
• Molecular Weight: 284.38 g/mol

Description

T-Butyl 4-[(Z)-(cyanoimino)(methylthio)methyl]piperazine-1-carboxylate is a small molecule that has been studied for its potential applications in a range of scientific research fields. This molecule is a derivative of piperazine and is composed of a carboxylate group, a methylthio group, and a cyanoimino group. It has been used in a variety of laboratory experiments, including studies of its biochemical and physiological effects.

Scientific Research Applications

T-Butyl 4-[(Z)-(cyanoimino)(methylthio)methyl]piperazine-1-carboxylate has been studied for its potential applications in a range of scientific research fields. It has been used as an inhibitor of protein kinase C (PKC) and as an inhibitor of phosphodiesterase (PDE) activity. It has also been used in research studies of its effects on the activity of enzymes involved in signal transduction pathways.

Mechanism of Action

T-Butyl 4-[(Z)-(cyanoimino)(methylthio)methyl]piperazine-1-carboxylate acts as an inhibitor of protein kinase C (PKC) and phosphodiesterase (PDE) activity. When it binds to the active sites of these enzymes, it prevents them from catalyzing the reactions necessary for signal transduction pathways.
Biochemical and Physiological Effects
This compound has been studied for its effects on biochemical and physiological processes. It has been shown to inhibit the activity of protein kinase C (PKC) and phosphodiesterase (PDE) enzymes, which can lead to changes in signal transduction pathways. In addition, it has been studied for its effects on the activity of enzymes involved in the metabolism of fatty acids, carbohydrates, and proteins.

Advantages and Limitations for Lab Experiments

T-Butyl 4-[(Z)-(cyanoimino)(methylthio)methyl]piperazine-1-carboxylate has several advantages for use in laboratory experiments. It is a small molecule, which makes it easy to handle and store. It is also relatively stable and can be stored for a long period of time. However, it also has some limitations. It is not very soluble in water, which can make it difficult to use in aqueous solutions. In addition, it can be difficult to obtain in large quantities.

Future Directions

The potential future directions for the study of t-Butyl 4-[(Z)-(cyanoimino)(methylthio)methyl]piperazine-1-carboxylate are numerous. Further research could be conducted to better understand its mechanism of action and its effects on biochemical and physiological processes. In addition, further studies could be conducted to explore its potential applications in drug discovery and development. Finally, research could be conducted to develop more efficient and cost-effective synthesis methods for the production of this compound.

Synthesis Methods

T-Butyl 4-[(Z)-(cyanoimino)(methylthio)methyl]piperazine-1-carboxylate can be synthesized by a two-step method. The first step involves the reaction of 4-chloro-1-methylpiperazine-1-carboxylic acid with anhydrous ammonium acetate in acetic acid. This reaction yields 4-chloro-1-methylpiperazine-1-carboxamide. The second step involves the reaction of the carboxamide with t-butyl cyanoimino(methylthio)methyl carbonate in dichloromethane, resulting in this compound.